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Compound of Interest

Compound Name: 4-(4-Butylphenyl)aniline

CAS No.: 60040-13-3

Cat. No.: B3054378

Get Quote

Executive Summary
4-(4-Butylphenyl)aniline (CAS: 37909-96-9 for n-butyl; CAS: 5728-71-2 for tert-butyl analog)

is a biphenylamine derivative primarily utilized as a precursor for cyanobiphenyl liquid crystals

(such as 4CB and 5CB) and hole-transport materials in OLEDs. Its structural duality—

combining a rigid biphenyl core with a flexible alkyl tail—imparts unique thermodynamic

behaviors, often manifesting in complex phase transitions (crystal

smectic/nematic

isotropic) depending on the specific alkyl isomer.

This guide provides researchers with validated physical property data, thermodynamic analysis,

and rigorous experimental protocols for the synthesis and characterization of this compound.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6][7][8]
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Critical Distinction: Researchers must distinguish between the n-butyl isomer (linear chain,

liquid crystal precursor) and the tert-butyl isomer (bulky group, standard organic intermediate).

Table 1: Physicochemical Data Profile[9]
Property 4'-n-Butyl-4-biphenylamine

4'-tert-Butyl-4-
biphenylamine

CAS Number 37909-96-9 (Isomer specific) 5728-71-2

IUPAC Name 4'-butyl[1,1'-biphenyl]-4-amine
4'-(tert-butyl)[1,1'-biphenyl]-4-

amine

Molecular Formula

C

H

N

C

H

N

Molecular Weight 225.33 g/mol 225.33 g/mol

Physical State (RT)
Low-melting solid / Viscous

liquid
Crystalline Solid

Melting Point (MP)
50 – 80 °C (Method

dependent)*

98 – 102 °C

(Predicted/Analog)

Boiling Point (BP)
~380 °C (Predicted @ 760

mmHg)

~360 °C (Predicted @ 760

mmHg)

Solubility Soluble in DCM, Toluene, THF
Soluble in DCM, Ethanol,

Acetone

pKa (Conjugate Acid) ~4.3 – 4.5 ~4.4

*Note: The n-butyl isomer often exhibits a broad melting range due to potential mesophase

formation (smectic/nematic) before clearing to an isotropic liquid. Pure crystalline samples

typically melt near the upper bound.
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For applications in liquid crystals, the Melting Point is not a singular event but part of a phase

transition sequence. The n-butyl derivative acts as a "mesogen," where the amine terminus

provides a dipole and the butyl tail provides flexibility.

Phase Transition Sequence (n-Butyl Isomer)
Crystalline Phase (K): Highly ordered solid at low temperatures.

Melting (T

): Transition from Crystal

Smectic/Nematic (if mesogenic) or Isotropic Liquid.

Clearing Point (T

): Transition from Liquid Crystal

Isotropic Liquid (if LC phases exist).

Experimental Insight: Impurities (e.g., residual nitro-precursor) drastically depress T

. A sharp endotherm in DSC is the only confirmation of high purity (>99.5%).

Experimental Protocols
Protocol A: Differential Scanning Calorimetry (DSC)
Objective: To determine accurate melting points and detect mesophases.

Sample Prep: Weigh 2–5 mg of dried 4-(4-Butylphenyl)aniline into an aluminum pan. Crimp

with a pinhole lid (to allow outgassing of traces).

Equilibration: Hold at 0°C for 5 minutes.

Heating Cycle 1: Ramp 10°C/min to 150°C. (Erases thermal history).

Cooling: Ramp 10°C/min to 0°C. (Induces crystallization).

Heating Cycle 2: Ramp 5°C/min to 150°C. Record T
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from this cycle.

Analysis: The onset of the endothermic peak is the melting point. A second, smaller peak at

higher temperature indicates a Liquid Crystal

Isotropic transition.

Protocol B: Synthesis via Suzuki-Miyaura Coupling
Objective: High-purity synthesis avoiding nitro-reduction byproducts.

Reagents: 4-Bromoaniline (1.0 eq), 4-Butylphenylboronic acid (1.2 eq), Pd(PPh

)

(3 mol%), K

CO

(2.0 eq).

Solvent: Toluene:Ethanol:Water (4:1:1). De-gas with Argon for 30 mins.

Reaction: Reflux at 90°C for 12–16 hours under inert atmosphere.

Workup: Extract with Ethyl Acetate, wash with brine. Dry over Na

SO

.

Purification: Column chromatography (Hexane:EtOAc 8:2). Recrystallize from Ethanol to

remove Pd traces.

Workflow Visualization
The following diagram outlines the logical flow from synthesis to characterization, highlighting

critical decision points for researchers.
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Caption: Workflow for the synthesis, purification, and thermal validation of 4-(4-
Butylphenyl)aniline.

Applications & Significance
Liquid Crystal Displays (LCDs):

Acts as the immediate precursor to 4-Cyano-4'-butylbiphenyl (4CB) via the Sandmeyer

reaction (diazotization followed by cyanation).

The butyl chain length is critical; n=4 provides a specific balance of nematic range and

viscosity.

OLED Materials:

Used as a core building block for triarylamine hole-transport layers (HTL). The butyl group

improves solubility in organic solvents, enabling spin-coating processes.

Self-Assembled Monolayers (SAMs):

The amine headgroup binds to gold or silica surfaces, while the biphenyl-butyl tail creates

a hydrophobic, ordered surface.

Safety & Handling (MSDS Highlights)
Signal Word:WARNING
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Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H351

(Suspected of causing cancer - typical of aromatic amines).

Storage: Store under Argon/Nitrogen at 2–8°C. Amines oxidize (turn brown) upon air

exposure, which lowers the melting point and destroys liquid crystalline properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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